Cas no 61121-65-1 (4-methanesulfinylbutanenitrile)
61121-65-1 structure
Product Name:4-methanesulfinylbutanenitrile
CAS No:61121-65-1
MF:C5H9NOS
MW:131.196059942245
MDL:MFCD20394980
CID:953985
PubChem ID:100579
Update Time:2025-07-30
4-methanesulfinylbutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(methylsulfinyl)butanenitrile
- 4-methylsulfinylbutanenitrile
- 1-Cyano-3-methylsulfinylpropane
- AC1L2P1I
- AC1Q4S93
- Butanenitrile, 4-(methylsulfinyl)-
- CTK2F6438
- Iberin nitrile
- NSC321800
- CYANO-3-METHYLSULFINYLPROPANE
- 4-methanesulfinylbutanenitrile
- SCHEMBL7564122
- XCDBAGVWCGHEFB-UHFFFAOYSA-N
- 61121-65-1
- 4-(Methylsulfinyl)butanenitrile #
- NSC 321800
- 05BZ366F4D
- DTXSID601304928
- CS-0240265
- 4-(methylsulfinyl)butan-nitril
- Q27236101
- NSC-321800
- AKOS014018402
- EN300-227359
- UNII-05BZ366F4D
- DS-010566
- G40535
-
- MDL： MFCD20394980
- Inchi： 1S/C5H9NOS/c1-8(7)5-3-2-4-6/h2-3,5H2,1H3
- InChI Key： XCDBAGVWCGHEFB-UHFFFAOYSA-N
- SMILES： S(C)(CCCC#N)=O
Computed Properties
- Exact Mass: 131.04057
- Monoisotopic Mass: 131.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 60.1Ų
Experimental Properties
- PSA: 40.86
- LogP: 1.53438
4-methanesulfinylbutanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A102983-1g |
4-(Methylsulfinyl)butanenitrile |
61121-65-1 | 97% | 1g |
$471.00 | 2021-07-07 | |
| TRC | B488100-25mg |
4-methanesulfinylbutanenitrile |
61121-65-1 | 25mg |
$ 69.00 | 2023-09-08 | ||
| TRC | B488100-50mg |
4-methanesulfinylbutanenitrile |
61121-65-1 | 50mg |
$ 98.00 | 2023-09-08 | ||
| TRC | B488100-250mg |
4-methanesulfinylbutanenitrile |
61121-65-1 | 250mg |
$ 345.00 | 2023-09-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1310935-250mg |
4-Methanesulfinylbutanenitrile |
61121-65-1 | 97% | 250mg |
￥1582.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1310935-1g |
4-Methanesulfinylbutanenitrile |
61121-65-1 | 97% | 1g |
￥4600.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1310935-2.5g |
4-Methanesulfinylbutanenitrile |
61121-65-1 | 97% | 2.5g |
￥7815.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1310935-5g |
4-Methanesulfinylbutanenitrile |
61121-65-1 | 97% | 5g |
￥13327.00 | 2024-05-07 | |
| Enamine | EN300-227359-0.05g |
4-methanesulfinylbutanenitrile |
61121-65-1 | 95% | 0.05g |
$76.0 | 2024-06-20 | |
| Enamine | EN300-227359-0.1g |
4-methanesulfinylbutanenitrile |
61121-65-1 | 95% | 0.1g |
$113.0 | 2024-06-20 |
4-methanesulfinylbutanenitrile Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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